Cas no 62856-21-7 (Ethanone, 2-(4-bromophenyl)-1-(4-ethylphenyl)-)

Ethanone, 2-(4-bromophenyl)-1-(4-ethylphenyl)- structure
62856-21-7 structure
Product Name:Ethanone, 2-(4-bromophenyl)-1-(4-ethylphenyl)-
CAS No:62856-21-7
MF:C16H15BrO
MW:303.193703889847
CID:429835
PubChem ID:43160440
Update Time:2025-04-19

Ethanone, 2-(4-bromophenyl)-1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(4-bromophenyl)-1-(4-ethylphenyl)-
    • 2-(4-bromophenyl)-1-(4-ethylphenyl)ethanone
    • SCHEMBL13959588
    • APKLAJCCBWKCFH-UHFFFAOYSA-N
    • 2-(4-bromophenyl)-1 -(4-ethylphenyl) ethanone
    • 62856-21-7
    • AKOS006035854
    • 2-(4-Bromo-phenyl)-1-(4-ethyl-phenyl)-ethanone
    • DTXSID80655618
    • 2-(4-Bromophenyl)-1-(4-ethylphenyl)ethan-1-one
    • 2-(4-bromophenyl)-1-(4-ethylphenyl) ethanone
    • Inchi: 1S/C16H15BrO/c1-2-12-3-7-14(8-4-12)16(18)11-13-5-9-15(17)10-6-13/h3-10H,2,11H2,1H3
    • InChI Key: APKLAJCCBWKCFH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 302.03065
  • Monoisotopic Mass: 302.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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